Cas no 1214364-22-3 (2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile)

• Product Name: 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile
• CAS No: 1214364-22-3
• MF: C₁₅H₉F₄N
• MW: 279.23227763176
• CID: 4998385
• Update Time: 2025-05-24

2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile

• Inchi： 1S/C15H9F4N/c16-14-3-1-11(2-4-14)12-7-10(5-6-20)8-13(9-12)15(17,18)19/h1-4,7-9H,5H2
• InChI Key： XTZWZTCJIBYJAD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=CC(C2C=CC(=CC=2)F)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Additional information on 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile

Introduction to 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile (CAS No. 1214364-22-3)

2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile, identified by its Chemical Abstracts Service Number (CAS No. 1214364-22-3), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, characterized by its dual aromatic rings connected by a carbon-carbon bond. The presence of fluorine and trifluoromethyl substituents on the biphenyl core imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile incorporates a nitrile group at the 2-position of the biphenyl ring. The nitrile functionality is a well-known pharmacophore that contributes to the compound's solubility, reactivity, and potential biological activity. The fluorine atom at the 4'-position and the trifluoromethyl group at the 3-position are strategically positioned to modulate electronic distribution and interactions with biological targets. These substituents are particularly influential in enhancing binding affinity and selectivity, which are critical factors in drug discovery.

In recent years, biphenyl derivatives have been extensively studied due to their diverse applications in medicinal chemistry. The fluoro-substituted biphenyl moiety is particularly noteworthy, as fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability, lipophilicity, and cell membrane permeability. The trifluoromethyl group further enhances these effects by increasing metabolic resistance and improving binding interactions with enzymes and receptors.

The acetonitrile group in 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile serves as a versatile handle for further chemical modifications. Acetonitrile is a common solvent in organic synthesis and can be readily functionalized through nucleophilic addition or substitution reactions. This property makes the compound a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental assays. The structural features of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile, particularly the presence of fluorine and trifluoromethyl groups, have been shown to predict favorable interactions with various biological targets. For instance, computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key enzymes in cancer signaling pathways.

In vitro studies have begun to explore the potential applications of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile in drug discovery. Initial experiments have shown promising results in terms of binding affinity and selectivity for specific protein targets. These findings align with the growing interest in fluorinated biphenyl derivatives as lead compounds for therapeutic development. The compound's unique structural features make it an attractive candidate for further investigation into its pharmacological properties.

The synthesis of 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the biphenyl core efficiently. The introduction of fluorine and trifluoromethyl groups typically requires specialized reagents and conditions to ensure regioselectivity and minimize side reactions.

The role of fluorine in modulating drug-like properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the ability of fluorine atoms to enhance metabolic stability by resisting hydrolysis and oxidation. Additionally, fluorine can influence solubility and lipophilicity, making it an ideal substituent for optimizing drug delivery systems.

As research continues to uncover new therapeutic targets, compounds like 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile will play an increasingly important role in drug discovery pipelines. The combination of computational modeling, high-throughput screening, and synthetic chemistry allows for rapid identification of promising candidates with minimal experimental effort. This interdisciplinary approach accelerates the development of novel therapeutics that address unmet medical needs.

The future prospects for 2-(4'-Fluoro-3-(trifluoromethyl)biphenyl-5-yl)acetonitrile are bright, with ongoing studies exploring its potential applications in various therapeutic areas. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. However, preliminary findings suggest that this compound holds significant promise as a lead molecule for developing new drugs.